Cas no 1026540-19-1 (4-[5-(carboxymethyl)thiophen-2-yl]butanoic Acid)

• Product Name: 4-[5-(carboxymethyl)thiophen-2-yl]butanoic Acid
• CAS No: 1026540-19-1
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 1136051
• PubChem ID: 10059657
• Update Time: 2025-04-20

4-[5-(carboxymethyl)thiophen-2-yl]butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[5-(carboxymethyl)thiophen-2-yl]butanoic acid
• 4-(5-(carboxyMethyl)thiophen-2-yl)butanoic acid
• DTXSID40434921
• 1026540-19-1
• 5-(carboxymethyl)-2-thiophenebutyric acid
• 4-[5-(carboxymethyl)thiophen-2-yl]butanoic Acid

• Inchi： 1S/C10H12O4S/c11-9(12)3-1-2-7-4-5-8(15-7)6-10(13)14/h4-5H,1-3,6H2,(H,11,12)(H,13,14)
• InChI Key： PDMCAOKKZDPNIZ-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=CC=C1CCCC(=O)O

Computed Properties

• Exact Mass: 228.04563g/mol
• Monoisotopic Mass: 228.04563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.27g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų